Cas no 1196151-17-3 (4-chloro-2,6-dimethylpyrimidine-5-carbonitrile)
1196151-17-3 structure
Product Name:4-chloro-2,6-dimethylpyrimidine-5-carbonitrile
CAS No:1196151-17-3
MF:C7H6ClN3
MW:167.595639705658
CID:2616432
PubChem ID:55250352
Update Time:2025-04-21
4-chloro-2,6-dimethylpyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2,6-dimethylpyrimidine-5-carbonitrile
- AKOS006273944
- 1196151-17-3
- AB06107
- DTXSID601249447
- 4-Chloro-2,6-dimethyl-5-pyrimidinecarbonitrile
-
- Inchi: 1S/C7H6ClN3/c1-4-6(3-9)7(8)11-5(2)10-4/h1-2H3
- InChI Key: LNXQVYJSIURADC-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C)=NC(C)=N1
Computed Properties
- Exact Mass: 167.0250249Da
- Monoisotopic Mass: 167.0250249Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 49.6Ų
4-chloro-2,6-dimethylpyrimidine-5-carbonitrile Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
1196151-17-3 (4-chloro-2,6-dimethylpyrimidine-5-carbonitrile) Related Products
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